(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid

• IUPAC Name: (2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid
• InChI: InChI=1S/C12H16N2O6Se/c1-19-10-3-7(5-21-6-8(13)12(15)16)9(14(17)18)4-11(10)20-2/h3-4,8H,5-6,13H2,1-2H3,(H,15,16)/t8-/m0/s1
• InChI Key: KBIWQZRUIGQADY-QMMMGPOBSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C[Se]CC(C(=O)O)N)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)C[Se]C[C@@H](C(=O)O)N)[N+](=O)[O-])OC
• Molecular Formula: C12H16N2O6Se
• Molecular Weight: 363.24 g/mol

Description

(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid is a complex organic compound that features a unique combination of functional groups, including an amino group, a nitro group, and a selenide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Selenide Formation: The reaction of the nitro-dimethoxybenzene with a selenide source to form the selenide linkage.

Amino Acid Coupling: The coupling of the selenide-containing intermediate with an amino acid derivative to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

Reduction: The selenide linkage can be oxidized to form diselenides or other selenium-containing compounds.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles such as thiols or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the selenide linkage can yield diselenides, while reduction of the nitro group can produce an amino derivative.

Scientific Research Applications

(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique functional groups make it a useful probe for studying biochemical pathways.

Industry: It can be used in the synthesis of specialty chemicals or materials with unique properties.

Mechanism of Action

The mechanism by which (2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid exerts its effects involves interactions with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the selenide linkage can participate in redox reactions. These interactions can modulate the activity of enzymes or other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylthio]propanoic acid: Similar structure but with a sulfur atom instead of selenium.

(2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]butanoic acid: Similar structure but with a butanoic acid backbone.

Uniqueness

The presence of the selenide linkage in (2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid distinguishes it from other similar compounds. Selenium-containing compounds often exhibit unique redox properties and biological activities that are not observed in their sulfur analogs.

This detailed article provides a comprehensive overview of (2R)-2-amino-3-[(4,5-dimethoxy-2-nitrophenyl)methylselanyl]propanoic acid, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds